Cas no 1488547-64-3 (3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid)

3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid structure
1488547-64-3 structure
Product Name:3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid
CAS No:1488547-64-3
MF:C9H8ClFO3
MW:218.609425544739
CID:5701628
PubChem ID:65945584
Update Time:2023-10-14

3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 2-chloro-4-fluoro-α-hydroxy-
    • EN300-1451928
    • 3-(2-chloro-4-fluorophenyl)-2-hydroxypropanoic acid
    • CS-0344905
    • SY338880
    • 3-(2-chloro-4-fluorophenyl)-2-hydroxypropanoicacid
    • AKOS015287412
    • 1488547-64-3
    • MFCD20868630
    • 3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid
    • Inchi: 1S/C9H8ClFO3/c10-7-4-6(11)2-1-5(7)3-8(12)9(13)14/h1-2,4,8,12H,3H2,(H,13,14)
    • InChI Key: QWZNGYHCOSNMNM-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(F)=CC=1Cl)C(O)C(=O)O

Computed Properties

  • Exact Mass: 218.0146000g/mol
  • Monoisotopic Mass: 218.0146000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.482±0.06 g/cm3(Predicted)
  • Boiling Point: 361.2±37.0 °C(Predicted)
  • pka: 3.66±0.12(Predicted)

3-(2-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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$743.0 2023-05-23
Enamine
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Enamine
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Enamine
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